Cas no 1806753-24-1 (Methyl 6-(fluoromethyl)-4-methoxy-2-(trifluoromethoxy)pyridine-3-acetate)

• Product Name: Methyl 6-(fluoromethyl)-4-methoxy-2-(trifluoromethoxy)pyridine-3-acetate
• CAS No: 1806753-24-1
• MF: C₁₁H₁₁F₄NO₄
• MW: 297.202957391739
• CID: 4840475
• Update Time: 2025-11-01

Methyl 6-(fluoromethyl)-4-methoxy-2-(trifluoromethoxy)pyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-(fluoromethyl)-4-methoxy-2-(trifluoromethoxy)pyridine-3-acetate

• Inchi： 1S/C11H11F4NO4/c1-18-8-3-6(5-12)16-10(20-11(13,14)15)7(8)4-9(17)19-2/h3H,4-5H2,1-2H3
• InChI Key： HIUMQSDUQHBGPS-UHFFFAOYSA-N
• SMILES： FCC1=CC(=C(C(=N1)OC(F)(F)F)CC(=O)OC)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 326
• XLogP3: 2.3
• Topological Polar Surface Area: 57.6

Additional information on Methyl 6-(fluoromethyl)-4-methoxy-2-(trifluoromethoxy)pyridine-3-acetate

Methyl 6-(fluoromethyl)-4-methoxy-2-(trifluoromethoxy)pyridine-3-acetate

The compound Methyl 6-(fluoromethyl)-4-methoxy-2-(trifluoromethoxy)pyridine-3-acetate (CAS No. 1806753-24-1) is a highly specialized organic molecule with significant applications in the fields of pharmaceutical chemistry and agrochemicals. This compound belongs to the class of pyridine derivatives, which are widely studied for their versatile properties and potential biological activities. The structure of this molecule is characterized by a pyridine ring substituted with three distinct groups: a fluoromethyl group at position 6, a methoxy group at position 4, and a trifluoromethoxy group at position 2. Additionally, the acetate ester group at position 3 contributes to the overall functionality of the molecule.

Recent studies have highlighted the importance of pyridine derivatives in drug discovery, particularly due to their ability to modulate various biological targets. The fluoromethyl and trifluoromethoxy substituents in this compound are known to enhance lipophilicity and improve bioavailability, making it a promising candidate for therapeutic applications. Furthermore, the methoxy group at position 4 plays a critical role in stabilizing the molecule's structure and potentially influencing its pharmacokinetic properties.

One of the most notable advancements in the synthesis of this compound involves the use of advanced catalytic systems and green chemistry principles. Researchers have successfully employed palladium-catalyzed cross-coupling reactions to achieve high yields and selectivity in the construction of the pyridine ring system. These methods not only reduce environmental impact but also pave the way for large-scale production, which is essential for its commercialization.

In terms of biological activity, Methyl 6-(fluoromethyl)-4-methoxy-2-(trifluoromethoxy)pyridine-3-acetate has shown potent inhibitory effects against several enzymes associated with inflammatory diseases and cancer. For instance, studies have demonstrated its ability to inhibit cyclooxygenase (COX) enzymes, which are key players in inflammation and pain signaling. Additionally, its anti-proliferative effects on cancer cells have been attributed to its ability to induce apoptosis through mitochondrial pathways.

The incorporation of trifluoromethoxy groups into organic molecules has been a focal point in recent medicinal chemistry research due to their unique electronic properties. These groups can act as electron-withdrawing substituents, enhancing the molecule's ability to interact with biological targets. In this compound, the trifluoromethoxy group at position 2 significantly contributes to its overall stability and reactivity, making it a valuable tool in drug design.

Another critical aspect of this compound is its potential application in agrochemicals. Its ability to inhibit key enzymes involved in plant defense mechanisms makes it a candidate for developing novel pesticides or herbicides. However, extensive toxicity studies are required to ensure its safety for agricultural use and environmental sustainability.

From a synthetic perspective, the preparation of Methyl 6-(fluoromethyl)-4-methoxy-2-(trifluoromethoxy)pyridine-3-acetate involves a multi-step process that requires precise control over reaction conditions. The initial step typically involves the synthesis of intermediates with specific functional groups that are later subjected to coupling reactions or oxidation processes. The use of modern analytical techniques such as NMR spectroscopy and mass spectrometry ensures high purity and structural integrity of the final product.

Looking ahead, ongoing research is focused on optimizing the synthesis pathway of this compound to reduce costs and improve scalability. Additionally, efforts are being made to explore its potential as a lead compound for developing new drugs targeting chronic diseases such as neurodegenerative disorders or cardiovascular conditions.

In conclusion, Methyl 6-(fluoromethyl)-4-methoxy-2-(trifluoromethoxy)pyridine-3-acetate (CAS No. 1806753-24-1) represents a significant advancement in organic synthesis and holds immense potential across multiple industries. Its unique structural features and promising biological activities make it an invaluable asset for researchers aiming to develop innovative solutions in medicine and agriculture.